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Compound of Interest

Compound Name: Drpitorla

Cat. No.: B12387326

Drpitorla Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability, handling, and experimental use
of Drpitorla.

Frequently Asked Questions (FAQSs)

Q1: What is Drpitorla and what is its mechanism of action?

Drpitorla is a potent and specific inhibitor of the Dynamin-related protein 1 (Drpl) GTPase.[1]
[2] Drpl is a key mediator of mitochondrial fission.[1][3][4] By inhibiting the GTPase activity of
Drpl, Drpitorla prevents the translocation of Drpl from the cytosol to the outer mitochondrial
membrane, thereby blocking mitochondrial fission.[4][5] This leads to an elongation of
mitochondria. Drpitorla has been shown to be more potent than the commonly used Drpl
inhibitor, mdivi-1.[1] It has potential therapeutic applications in cancer and cardiac ischemia-
reperfusion injury.[1][4]

Q2: What are the recommended storage conditions for Drpitorla?

For long-term stability, Drpitorla stock solutions should be aliquoted and stored to avoid
repeated freeze-thaw cycles.[6] The recommended storage conditions are:

e -80°C for up to 6 months
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e -20°C for up to 1 month (protect from light)[6]

Q3: I am experiencing solubility issues with my Drpitorla compound. What can | do?

Solubility can be a challenge with some small molecule inhibitors. While specific solubility data
for Drpitorla in various buffers is not readily available, its predecessor, Drpitorl, was noted to
have lability, which Drpitorla was designed to improve upon by removing the methoxymethyl
group.[1] A related compound also showed poor solubility in PBS.[7] If you are encountering
solubility issues, consider the following:

e Solvent Choice: Ensure you are using an appropriate solvent for initial stock solution
preparation as recommended by the supplier.

e Sonication: Gentle sonication can sometimes help to dissolve the compound.

» Warming: Slightly warming the solution may improve solubility, but be cautious of potential
degradation at higher temperatures.

e pH Adjustment: The pH of the buffer can significantly impact the solubility of a compound.
Experiment with slight adjustments to the buffer pH.

» Test Different Buffers: If possible, test the solubility of Drpitorla in a small range of buffers
relevant to your experimental setup.

Below is a troubleshooting workflow for addressing solubility issues:
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Troubleshooting workflow for Drpitorla solubility issues.

Q4: How stable is Drpitorla in different experimental buffers and cell culture media?
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While specific quantitative data on the stability of Drpitorla in various experimental buffers and
cell culture media is not extensively published, the improved design of Drpitorla over Drpitorl
suggests enhanced stability.[1] For cell-based assays, it is generally recommended to prepare
fresh dilutions of the compound in your specific cell culture medium immediately before each
experiment to minimize potential degradation.

Q5: What is the known degradation pathway for the target of Drpitorla, the Drpl protein?

The stability of the Drpl protein itself is regulated through post-translational modifications,
primarily ubiquitination, which targets it for proteasomal degradation.[3][8] Several E3 ubiquitin
ligases, including Parkin and MARCHS5, have been shown to ubiquitinate Drp1, leading to its
degradation.[3][5][8] This process is crucial for maintaining mitochondrial homeostasis.[9]

The following diagram illustrates the ubiquitination and degradation pathway of Drp1:

' ' (Parkin (E3 LigaseD (MARCHS (E3 Ligase)) ' Ubiquitin '

Ubiquitination

Click to download full resolution via product page

Simplified pathway of Drpl protein degradation via ubiquitination.

Experimental Protocols
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Protocol 1: General Guidelines for Preparing Drpitorla Working Solutions
e Stock Solution Preparation:
o Allow the lyophilized Drpitorla powder to equilibrate to room temperature before opening.

o Reconstitute the powder in a suitable solvent (e.g., DMSO) to a high concentration (e.g.,
10 mM). This will be your stock solution.

o Vortex briefly to ensure the compound is fully dissolved.
 Aliquoting and Storage:
o Aliquot the stock solution into small, single-use volumes in microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month, protected from light).[6]

o Preparation of Working Solutions:
o On the day of the experiment, thaw a single aliquot of the stock solution.

o Prepare serial dilutions of the stock solution in your desired experimental buffer or cell
culture medium to achieve the final working concentrations.

o Itis recommended to prepare fresh working solutions for each experiment to ensure
potency and minimize the effects of potential instability in aqueous solutions.

Data Summary

Table 1: Drpitorla and Related Compound Properties
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IC50 for
Compound Mitochondrial Solubility Notes Reference
Fragmentation

Designed to have

reduced hydrolytic

Drpitorla 0.06 pM - [1]
lability compared to
Drpitorl.
) Predecessor to
Drpitorl 0.09 uM ) [1]
Drpitorla.

o A commonly used
mdivi-1 10 uM o [1]
Drpl inhibitor.

Poor solubility (11 uM
Compound 3 Not specified in PBS at pH 7.5) and [7]
cytotoxicity at 10 uM.

Improved solubility
a (281 pM in PBS at pH
Compound 4a Not specified [7]
7.5) compared to

Compound 3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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